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Compound of Interest

Compound Name: 17-AEP-GA

Cat. No.: B15608906 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of 17-AEP-GA, a potent HSP90 antagonist.

This document provides critical safety and logistical information for the handling of 17-AEP-GA
(CAS 75747-23-8), a water-soluble geldanamycin analog and a potent inhibitor of Heat Shock

Protein 90 (HSP90) utilized in cancer research.[1] Given its cytotoxic potential, adherence to

strict safety protocols is imperative to minimize exposure and ensure a safe laboratory

environment.

Hazard Identification and Risk Assessment
17-AEP-GA belongs to the geldanamycin family of compounds, which are known to be potent

cytotoxic agents.[2] While a specific Safety Data Sheet (SDS) for 17-AEP-GA is not readily

available, data from its parent compound, geldanamycin, and the closely related analog, 17-

AAG, indicate that it should be handled as a hazardous substance.[3][4] The primary risks are

associated with its potential to inhibit cellular processes in healthy cells upon exposure.

Potential Health Effects:

May be harmful if inhaled, ingested, or absorbed through the skin.[4]

May cause irritation to the eyes, skin, and respiratory tract.[4]
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Due to its mechanism of action as an HSP90 inhibitor, it has the potential to affect cell cycle

regulation and survival.[5][6]

Personal Protective Equipment (PPE)
A risk assessment is crucial for determining the appropriate level of PPE.[7] For all procedures

involving 17-AEP-GA, the following PPE is recommended as a minimum.

PPE Category Specific Recommendations

Hand Protection

Two pairs of chemotherapy-rated nitrile gloves

should be worn. Gloves must be changed every

two hours or immediately if contaminated.

Eye Protection
ANSI Z87.1-compliant safety glasses with side

shields or chemical splash goggles.

Body Protection

A disposable, solid-front gown with tight-fitting

cuffs. Gowns should be changed at the end of

each work session or if contaminated.

Respiratory Protection

For handling the solid compound or when

aerosols may be generated, a NIOSH-approved

N95 respirator or higher is required. All work

with the solid form should be done in a certified

chemical fume hood or biological safety cabinet.

Operational Plan: Step-by-Step Handling Procedures
Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Don appropriate PPE before opening the package in a designated containment area, such

as a chemical fume hood.

Verify the label and quantity of the compound.
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Store 17-AEP-GA in a clearly labeled, sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials.[3]

Weighing and Solution Preparation:

All handling of the solid form of 17-AEP-GA must be conducted within a certified chemical

fume hood or a Class II Biological Safety Cabinet to prevent inhalation of airborne particles.

Use dedicated, disposable equipment (e.g., spatulas, weigh boats) for handling the powder.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Ensure all containers are securely capped and clearly labeled with the compound name,

concentration, solvent, and date of preparation.

Experimental Use:

Conduct all experiments involving 17-AEP-GA in a well-ventilated area, preferably within a

chemical fume hood.

Use Luer-lock syringes and needles to prevent accidental disconnection and spills.

After use, decontaminate all non-disposable equipment that has come into contact with 17-
AEP-GA.

Disposal Plan
All materials contaminated with 17-AEP-GA are considered hazardous waste and must be

disposed of according to institutional and local regulations for cytotoxic waste.
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Waste Type Disposal Procedure

Solid Waste

Contaminated gloves, gowns, weigh boats, and

other disposable labware should be placed in a

designated, labeled hazardous waste container.

Liquid Waste

Unused solutions and contaminated solvents

should be collected in a sealed, properly labeled

hazardous waste container. Do not pour down

the drain.

Sharps

Contaminated needles, syringes, and other

sharps must be disposed of in a designated

sharps container for cytotoxic waste.

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water. Seek immediate medical

attention.

Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the

spill with an absorbent material and collect it into a sealed container for hazardous waste

disposal. Decontaminate the spill area.

Visual Workflow Guides
The following diagrams illustrate the key processes for safely handling 17-AEP-GA in a

laboratory setting.
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Caption: Workflow for handling 17-AEP-GA from receipt to disposal.
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Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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